Cas no 1519149-59-7 (4-(3-fluorophenyl)-1H-1,2,3-triazole-5-carboxylic acid)

• Product Name: 4-(3-fluorophenyl)-1H-1,2,3-triazole-5-carboxylic acid
• CAS No: 1519149-59-7
• MF: C₉H₆FN₃O₂
• MW: 207.161244869232
• CID: 5577170
• Update Time: 2025-11-01

4-(3-fluorophenyl)-1H-1,2,3-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-4-carboxylic acid, 5-(3-fluorophenyl)-
• 4-(3-fluorophenyl)-1h-1,2,3-triazole-5-carboxylic acid
• 4-(3-fluorophenyl)-1H-1,2,3-triazole-5-carboxylic acid

• Inchi： 1S/C9H6FN3O2/c10-6-3-1-2-5(4-6)7-8(9(14)15)12-13-11-7/h1-4H,(H,14,15)(H,11,12,13)
• InChI Key： VIJSVQBIRMWISX-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC(F)=C2)C(C(O)=O)=NN1

Experimental Properties

• Color/Form: No date available
• Density: 1.3±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 381.3±52.0 °C at 760 mmHg
• Flash Point: 184.4±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• pka: 3.12±0.50(Predicted)

4-(3-fluorophenyl)-1H-1,2,3-triazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(3-fluorophenyl)-1H-1,2,3-triazole-5-carboxylic acid

Introduction to 4-(3-fluorophenyl)-1H-1,2,3-triazole-5-carboxylic acid (CAS No. 1519149-59-7)

4-(3-fluorophenyl)-1H-1,2,3-triazole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1519149-59-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This triazole derivative exhibits a unique structural framework, combining a fluorophenyl group with a triazole ring system linked to a carboxylic acid moiety. Such structural features make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel bioactive molecules.

The compound’s molecular structure, characterized by its aromaticity and heterocyclic stability, positions it as a valuable intermediate in synthetic chemistry. The presence of the fluorine atom at the 3-position of the phenyl ring introduces electronic and steric effects that can modulate the compound’s biological activity. This modification is particularly relevant in medicinal chemistry, where fluorine substitution is frequently employed to enhance metabolic stability, binding affinity, and overall pharmacological properties of small molecules.

In recent years, there has been growing interest in triazole-based compounds due to their diverse biological activities. Triazoles are known for their ability to interact with various biological targets, including enzymes and receptors, making them versatile scaffolds for drug design. The carboxylic acid functionality in 4-(3-fluorophenyl)-1H-1,2,3-triazole-5-carboxylic acid further extends its utility as a precursor for synthesizing more complex derivatives via esterification or amidation reactions. These modifications can fine-tune the compound’s pharmacokinetic profile and therapeutic potential.

Current research in the field of heterocyclic chemistry highlights the importance of 1,2,3-triazole derivatives in addressing various therapeutic challenges. Studies have demonstrated that triazole compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a fluorine atom into the phenyl ring enhances these properties by improving lipophilicity and reducing susceptibility to metabolic degradation. This makes 4-(3-fluorophenyl)-1H-1,2,3-triazole-5-carboxylic acid an attractive candidate for further investigation in preclinical studies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the triazole core efficiently. These techniques not only streamline the synthetic process but also allow for the introduction of additional functional groups tailored to specific biological targets.

One of the most compelling aspects of 4-(3-fluorophenyl)-1H-1,2,3-triazole-5-carboxylic acid is its potential as a building block for drug candidates targeting neurological disorders. Emerging evidence suggests that triazole derivatives can modulate neurotransmitter systems by interacting with receptors such as serotonin and dopamine transporters. The fluorine substituent may enhance binding affinity by influencing electronic distributions within the molecule. Such interactions could lead to novel therapeutics for conditions like depression, anxiety disorders, and neurodegenerative diseases.

Moreover, the compound’s structural features make it amenable to computational studies aimed at predicting its biological activity. Molecular modeling techniques can be used to simulate how 4-(3-fluorophenyl)-1H-1,2,3-triazole-5-carboxylic acid interacts with biological targets at the atomic level. These simulations help researchers identify key binding pockets and optimize the molecule’s design for improved efficacy and selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines.

In clinical settings, derivatives of this compound may serve as probes for understanding disease mechanisms or as lead compounds for further optimization. Preclinical studies often focus on evaluating toxicity profiles and pharmacokinetic parameters before advancing to human trials. The carboxylic acid group provides versatility for conjugation with other biomolecules or drugs through prodrug strategies, potentially enhancing delivery or targeting specificity.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The electronic properties of fluorine atoms can significantly influence drug-receptor interactions by altering charge distribution and hydrophobicity. In 4-(3-fluorophenyl)-1H-1,2,3-triazole-5-carboxylic acid, this effect is leveraged to enhance bioavailability and reduce off-target effects. Recent advances in fluorine chemistry have enabled the development of new synthetic tools for introducing fluorine atoms into complex molecules with high precision.

Future directions in research may explore derivatization strategies that expand the compound’s therapeutic applications. For instance, incorporating additional heterocycles or functional groups could lead to novel scaffolds with enhanced activity against resistant pathogens or improved patient outcomes. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible medical benefits.

The industrial production of 4-(3-fluorophenyl)-1H-1,2,3-triazole-5-carboxylic acid will also benefit from continuous improvements in green chemistry principles. Sustainable synthetic routes that minimize waste generation and energy consumption are increasingly important in pharmaceutical manufacturing. Innovations such as flow chemistry and biocatalysis may offer scalable solutions while maintaining high chemical purity standards.

In conclusion,4-(3-fluorophenyl)-1H-1,2,3-triazole-5-carboxylic acid (CAS No. 1519149-59-7) represents a significant advancement in pharmaceutical research due to its versatile structure and promising biological profile. Its unique combination of functional groups positions it as a valuable scaffold for developing new drugs targeting neurological disorders among other therapeutic areas. Continued investigation into this compound will likely yield insights that drive innovation across multiple disciplines within life sciences research.